Cas no 1246765-45-6 (Methyl 6-chloro-2-ethoxynicotinate)
Methyl 6-chloro-2-ethoxynicotinate is a versatile nicotinic acid derivative primarily used as an intermediate in pharmaceutical and agrochemical synthesis. Its key structural features—the chloro and ethoxy substituents on the pyridine ring—enhance reactivity in cross-coupling and substitution reactions, making it valuable for constructing complex heterocyclic frameworks. The methyl ester group offers further functionalization potential via hydrolysis or transesterification. This compound exhibits high purity and stability under standard storage conditions, ensuring consistent performance in synthetic applications. Its utility in medicinal chemistry is underscored by its role in developing bioactive molecules, particularly those targeting CNS and antimicrobial pathways. Suitable for controlled environments, it requires handling with appropriate safety precautions due to its reactive chloro substituent.
1246765-45-6 structure
Product Name:Methyl 6-chloro-2-ethoxynicotinate
CAS No:1246765-45-6
MF:C9H10ClNO3
MW:215.633601665497
CID:1029696
PubChem ID:71627122
Update Time:2025-05-27
Methyl 6-chloro-2-ethoxynicotinate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 6-chloro-2-ethoxynicotinate
- methyl 6-chloro-2-ethoxypyridine-3-carboxylate
- Methyl6-chloro-2-ethoxynicotinate
- SCHEMBL424839
- DTXSID60856500
- DB-096398
- 1246765-45-6
-
- Inchi： 1S/C9H10ClNO3/c1-3-14-8-6(9(12)13-2)4-5-7(10)11-8/h4-5H,3H2,1-2H3
- InChI Key： LSSNWHOLCXIBOK-UHFFFAOYSA-N
- SMILES： ClC1=CC=C(C(=O)OC)C(=N1)OCC
Computed Properties
- Exact Mass: 215.0349209g/mol
- Monoisotopic Mass: 215.0349209g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 48.4Ų
Methyl 6-chloro-2-ethoxynicotinate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM178599-1g |
methyl 6-chloro-2-ethoxynicotinate |
1246765-45-6 | 95% | 1g |
$514 | 2021-08-05 | |
| Chemenu | CM178599-1g |
methyl 6-chloro-2-ethoxynicotinate |
1246765-45-6 | 95% | 1g |
$514 | 2022-06-13 | |
| Alichem | A029206240-1g |
Methyl 6-chloro-2-ethoxynicotinate |
1246765-45-6 | 95% | 1g |
$605.00 | 2023-09-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1763623-5g |
Methyl 6-chloro-2-ethoxynicotinate |
1246765-45-6 | 98% | 5g |
￥8084.00 | 2024-08-09 |
Methyl 6-chloro-2-ethoxynicotinate Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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